molecular formula C15H22N4O3 B5512186 5-[3-(1-piperidinyl)propanoyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid

5-[3-(1-piperidinyl)propanoyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid

Cat. No. B5512186
M. Wt: 306.36 g/mol
InChI Key: NRHKIFSGAPOXRO-UHFFFAOYSA-N
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Description

Synthesis Analysis

Synthesis of compounds related to 5-[3-(1-piperidinyl)propanoyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid often involves multi-step reactions. For instance, the synthesis of similar compounds like imidazo[4,5-b]pyridine derivatives involves reactions of aromatic carboxylic acids with amines and other reagents. The methods typically employ conditions like reflux in organic solvents and use of reagents such as propane phosphoric acid anhydride (Crawforth & Paoletti, 2009).

Molecular Structure Analysis

The molecular structure of imidazo[4,5-c]pyridine derivatives, including this compound, is characterized by N-heterocyclic carbenes which provide a versatile platform for generating new types of stable molecules (Alcarazo et al., 2005). These structures have been extensively studied using spectroscopic methods.

Chemical Reactions and Properties

The chemical reactions of imidazo[4,5-c]pyridine derivatives are diverse. They include functionalization reactions, such as those involving pyrazole carboxylic acids and acid chlorides with amines (Yıldırım et al., 2005). The reactivity of these compounds is influenced by their electronic and steric properties.

Physical Properties Analysis

The physical properties of such compounds depend on their specific molecular structure. For example, derivatives like spinacines show unique physical characteristics based on their amide, ester, and alkyl substitutions (Klutchko et al., 1991).

Chemical Properties Analysis

The chemical properties of this compound and related compounds are characterized by their reactivity in various organic reactions. This includes the formation of complex structures via multi-component reactions (Pan et al., 2010) and C-H functionalizations (Yu et al., 2018).

properties

IUPAC Name

5-(3-piperidin-1-ylpropanoyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N4O3/c20-12(5-8-18-6-2-1-3-7-18)19-9-4-11-13(17-10-16-11)14(19)15(21)22/h10,14H,1-9H2,(H,16,17)(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRHKIFSGAPOXRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CCC(=O)N2CCC3=C(C2C(=O)O)N=CN3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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